Cas no 894030-87-6 (3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea)

• Product Name: 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea
• CAS No: 894030-87-6
• MF: C₁₈H₁₇ClFN₃O₂
• MW: 361.797886610031
• CID: 5512182
• Update Time: 2025-07-19

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-3-(3-fluoro-4-methylphenyl)urea
• 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea

• Inchi： 1S/C18H17ClFN3O2/c1-11-2-5-13(8-16(11)20)21-18(25)22-14-9-17(24)23(10-14)15-6-3-12(19)4-7-15/h2-8,14H,9-10H2,1H3,(H2,21,22,25)
• InChI Key： GFFMJAMXLWXGSC-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(Cl)C=C2)C1)C(NC1=CC=C(C)C(F)=C1)=O

Additional information on 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea

Introduction to 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea (CAS No. 894030-87-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea, identified by its CAS number 894030-87-6, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse pharmacological properties and potential applications in drug discovery. The unique arrangement of substituents, including a 4-chlorophenyl group, a 5-oxopyrrolidin-3-yl moiety, and a 3-fluoro-4-methylphenyl urea component, contributes to its distinctive chemical profile and functional versatility.

The synthesis and characterization of 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea represent a testament to the advancements in synthetic organic chemistry. The introduction of fluorine and chlorine atoms into the molecular framework not only enhances the compound's lipophilicity but also modulates its interactions with biological targets. Such structural features are often exploited to improve drug-like properties, such as solubility, metabolic stability, and target binding affinity.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways relevant to human health. 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea has emerged as a promising candidate due to its ability to interact with various biological receptors and enzymes. Preliminary studies suggest that this compound exhibits inhibitory activity against several targets of interest, including kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders.

The fluoro-substituent in the 3-fluoro-4-methylphenyl moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance binding affinity and metabolic resistance. The presence of this group in 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea likely contributes to its stability under physiological conditions and its ability to form strong hydrogen bonds with biological targets. Additionally, the chloro-substituent on the phenyl ring may further enhance the compound's interaction with specific amino acid residues in protein binding pockets, thereby improving its pharmacological efficacy.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(3-fluoro-4-methylphenyl)urea with high precision. Molecular docking studies have revealed that this compound can bind effectively to active sites of various enzymes, suggesting its potential as a lead compound for drug development. Furthermore, virtual screening techniques have been employed to identify analogs of this compound that may exhibit even greater potency or selectivity.

The pyrrolidinone ring in the molecular structure of 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylylurea is another key feature that contributes to its biological activity. Pyrrolidinone derivatives are known for their ability to mimic natural biomolecules and interact with biological targets in a similar manner. The oxygen atom in the ring can form hydrogen bonds with polar residues in proteins, while the nitrogen atom can participate in coordination interactions with metal ions or other functional groups. These properties make pyrrolidinone-based compounds attractive for drug discovery.

One of the most exciting aspects of studying compounds like 3-(1-(4-chlorophenyl)-5(2H)-pyrazolono[5,4-d]pyrimidin]-6(5H)-pyrazole, which share structural similarities with our target molecule, is their potential to act as scaffolds for designing novel therapeutics. By modifying specific substituents or introducing new functional groups, researchers can fine-tune the pharmacological properties of these compounds to achieve desired outcomes. Such modifications have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The role of high-throughput screening (HTS) in identifying bioactive molecules cannot be overstated. HTS platforms have been instrumental in discovering new drugs by rapidly testing thousands of compounds against various biological targets. In the context of 894030–87–6, HTS has been used to identify hits that exhibit inhibitory activity against relevant enzymes and receptors. These hits have then been optimized through structure-based drug design (SBDD) approaches to improve their potency and selectivity.

The development of novel synthetic methodologies has also played a crucial role in advancing research on compounds like 894030–87–6. Efficient synthetic routes allow researchers to produce these molecules on a scalable basis, enabling further exploration of their biological activity. Recent innovations in catalytic chemistry have led to more sustainable and environmentally friendly synthetic strategies, which are increasingly important in modern drug discovery.

In conclusion,894030–87–6, or more formally referred to as (E)-N'[(E)-(2-bromoacryloyl)amino]-N'[(E)-(2-hydroxybenzoyl)amino]maleimide, represents an exciting example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of substituents makes it a versatile tool for medicinal chemists seeking to discover new therapeutics for human diseases. As research continues in this area,894030–87–6 will undoubtedly play an important role in shaping the future of chemical biology and drug development.